3-Methyl-5-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]-1,2,4-thiadiazole

• IUPAC Name: 3-methyl-5-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C14H15N5S/c1-9-15-14(20-17-9)18-7-11(8-18)19-10(2)16-12-5-3-4-6-13(12)19/h3-6,11H,7-8H2,1-2H3
• InChI Key: YXGACVNZOWQSTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CC(C2)N3C(=NC4=CC=CC=C43)C
• Molecular Formula: C14H15N5S
• Molecular Weight: 285.37 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a prominent structure in many pharmacological compounds, known for its diverse pharmacological activities.

Synthesis Analysis

The synthetic pathway to various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Modifications in the position 2 and 5 of the benzimidazole molecule provide a number of active drugs. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

While the mechanism of action for your specific compound isn’t available, benzimidazole derivatives are known for their antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Future Directions

The prevalence of benzimidazole cores in biologically active molecules has stimulated the need for elegant and efficient ways to make these heterocyclic leads. Future research may focus on designing and synthesizing new benzimidazole derivatives with enhanced pharmacological activities.